7-Hydroxy-6-methyl-2,3-dihydro-1h-indene-4-carbaldehyde

• IUPAC Name: 7-hydroxy-6-methyl-2,3-dihydro-1H-indene-4-carbaldehyde
• InChI: InChI=1S/C11H12O2/c1-7-5-8(6-12)9-3-2-4-10(9)11(7)13/h5-6,13H,2-4H2,1H3
• InChI Key: TWBNYDUVWAPGJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2CCCC2=C1O)C=O
• Molecular Formula: C11H12O2
• DSSTOX Substance ID: DTXSID00629912
• Molecular Weight: 176.21 g/mol
• CAS RN: 575504-30-2

Description

“7-Hydroxy-6-methyl-2,3-dihydro-1h-indene-4-carbaldehyde” is a derivative of indane. Indane, or indan, is an organic compound with the formula C6H4(CH2)3. It is a colorless liquid hydrocarbon and a petrochemical, a bicyclic compound. It occurs at the level of about 0.1% in coal tar and is usually produced by hydrogenation of indene.

Molecular Structure Analysis

The molecular structure of “this compound” is a derivative of indane, which has the formula C6H4(CH2)3. The molecular weight of a similar compound, 2,3-dihydro-4-methyl-1H-indene, is 132.2023.

Synthesis routes and methods I

Procedure details

To a clear solution of 5-Methyl-indan-4-ol (6 gm, 0.0405 mole) in 30 ml Trifluoroacetic acid, Hexamine (5.7 gm, 0.0405 mole) was added at 25-28° C. The reaction mixture was heated and stirred at 85-90° C. for 6 hours. The cooled reaction mixture was poured into saturated Sodium bicarbonate solution and extracted with Ethylacetate (2×200 ml). The organic layer was dried over Sodium sulphate and distilled under vacuum to give a crude product which was purified by column chromatography using Ethyl acetate:Hexane (10:90) as mobile phase The collected fractions were distilled to give 5.4 gm of desired product as a solid.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

5-Methylindan-4-ol (4.50 g) and hexamethylenetetramine (4.26 g) were dissolved in trifluoroacetic acid (100 mL), and the mixture was stirred at 90° C. overnight. Water was added to the reaction mixture. After stirring for 30 min, the reaction mixture was extracted with ethyl acetate. The organic layer was washed with water, saturated sodium hydrogen carbonate and brine successively, and dried over anhydrous magnesium sulfate. The solvent was removed under reduced pressure to give the title compound (4.76 g).